Cas no 878727-96-9 (8-(2,5-dimethylphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2,5-dimethylphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 878727-96-9
• MF: C₂₁H₂₅N₅O₃
• MW: 395.454904317856
• CID: 5557074
• Update Time: 2025-07-22

8-(2,5-dimethylphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(2,5-dimethylphenyl)-2-(2-ethoxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• 8-(2,5-dimethylphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C21H25N5O3/c1-6-29-10-9-24-19(27)17-18(23(5)21(24)28)22-20-25(17)12-15(4)26(20)16-11-13(2)7-8-14(16)3/h7-8,11-12H,6,9-10H2,1-5H3
• InChI Key： KYAQECZSUSMTNC-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4C([H])=C(C([H])([H])[H])C([H])=C([H])C=4C([H])([H])[H])C(C([H])([H])[H])=C([H])N32)N(C([H])([H])[H])C(N1C([H])([H])C([H])([H])OC([H])([H])C([H])([H])[H])=O

Additional information on 8-(2,5-dimethylphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Analysis of 8-(2,5-dimethylphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 878727-96-9)

The compound 8-(2,5-dimethylphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 878727-96-9) is a structurally complex molecule belonging to the imidazopurine family. Its unique chemical architecture, featuring a dimethylphenyl group and an ethoxyethyl side chain, has garnered significant attention in pharmaceutical and biochemical research. This article delves into its properties, potential applications, and relevance in modern scientific inquiries, addressing frequently searched topics such as imidazopurine derivatives, small molecule therapeutics, and drug discovery.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their versatility in medicinal chemistry and biotechnology. The imidazo[1,2-g]purine scaffold, exemplified by CAS No. 878727-96-9, is particularly noteworthy due to its potential as a kinase inhibitor or GPCR modulator. Researchers are actively exploring its interactions with biological targets, leveraging computational tools like molecular docking and QSAR modeling to predict efficacy. Such studies align with trending searches on AI-driven drug design and precision medicine, making this compound a focal point for innovation.

The ethoxyethyl moiety in 8-(2,5-dimethylphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione enhances its solubility and bioavailability, critical factors in pharmacokinetic optimization. This attribute resonates with industry trends emphasizing drug delivery systems and formulation science. Additionally, the compound's dimethylphenyl group may contribute to selective binding affinity, a feature often queried in contexts like structure-activity relationships (SAR) and targeted therapy.

From a synthetic perspective, the preparation of CAS No. 878727-96-9 involves multi-step organic synthesis techniques, including cross-coupling reactions and cyclization. These methods are frequently searched alongside terms like green chemistry and catalytic efficiency, reflecting the growing emphasis on sustainable practices. Analytical characterization via NMR, HPLC, and mass spectrometry ensures purity, a topic of high relevance in quality control discussions.

Beyond its chemical attributes, 8-(2,5-dimethylphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is being investigated for potential roles in neurodegenerative disease research and immune modulation. These areas align with popular searches on Alzheimer's therapeutics and autoimmune disorders, underscoring the compound's interdisciplinary appeal. Collaborative efforts between academia and industry aim to unlock its full potential, bridging gaps highlighted in queries about translational research and bench-to-bedside pipelines.

In conclusion, CAS No. 878727-96-9 represents a promising candidate in the realm of bioactive small molecules. Its structural complexity, coupled with emerging applications, positions it at the intersection of cutting-edge science and real-world challenges. By addressing key search trends such as drug repurposing and high-throughput screening, this article aims to provide a holistic view of its significance while adhering to SEO-optimized readability standards.